Cas no 68039-14-5 (4-acetamido-5-methoxy-2-methylbenzenesulphonyl chloride)

• Product Name: 4-acetamido-5-methoxy-2-methylbenzenesulphonyl chloride
• CAS No: 68039-14-5
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• CID: 968414
• PubChem ID: 106430
• Update Time: 2025-04-19

4-acetamido-5-methoxy-2-methylbenzenesulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-5-methoxy-2-methylbenzenesulphonyl chloride
• 4-acetamido-5-methoxy-2-methylbenzenesulfonyl chloride
• 4-Acetylamino-5-methoxy-2-methylbenzenesulfonyl chloride
• 5-acetylamino-4-methoxy-toluene-2-sulfonyl chloride
• 5-Acetylamino-4-methoxy-toluol-2-sulfonylchlorid
• EINECS 268-233-2
• NS00036356
• 68039-14-5
• SCHEMBL9018861
• 5UV9YN4675
• 4-(Acetylamino)-5-methoxy-2-methylbenzenesulfonyl chloride
• DTXSID4071007
• W-111318
• Benzenesulfonyl chloride, 4-(acetylamino)-5-methoxy-2-methyl-
• XWRBAVORXAXIRN-UHFFFAOYSA-N

• Inchi： 1S/C10H12ClNO4S/c1-6-4-8(12-7(2)13)9(16-3)5-10(6)17(11,14)15/h4-5H,1-3H3,(H,12,13)
• InChI Key： XWRBAVORXAXIRN-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CC=1C)NC(C)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 277.01800
• Monoisotopic Mass: 277.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 84.34000
• LogP: 3.61980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides